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Introduction
Monitoring network traffic from a specific Autonomous System (AS) is a critical task for

understanding data routing, identifying potential security threats, and analyzing communication

patterns. This document provides detailed application notes and protocols for monitoring

network traffic originating from or destined for AS1928370. The methodologies outlined are

designed to be accessible to researchers, scientists, and drug development professionals who

may not have a deep background in network engineering but require robust data for their work.

These guidelines will cover the necessary tools, experimental setups, and data presentation

formats to ensure clarity, comparability, and reproducibility of findings.

Tools for Network Traffic Monitoring
A variety of open-source and commercial tools are available for monitoring network traffic. The

selection of a tool will depend on the specific research questions, the volume of traffic, and the

technical expertise of the user.

Table 1: Comparison of Network Traffic Monitoring Tools
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Tool Type Key Features Use Case

Wireshark Packet Analyzer

Deep packet

inspection, protocol

analysis, graphical

user interface.

Detailed analysis of

specific network

events and

troubleshooting.

tcpdump
Command-line Packet

Analyzer

Lightweight, powerful

filtering capabilities,

raw packet capture.

Continuous monitoring

and logging of

network traffic on a

server.

NetFlow Network Protocol

Collects and records

IP traffic information

as it enters or exits an

interface.

High-level traffic

analysis,

understanding traffic

volume and top

talkers.

ntopng
Web-based Network

Traffic Probe

Real-time traffic

monitoring, historical

data analysis,

application protocol

identification.

User-friendly, long-

term monitoring and

analysis of network

trends.

BGPStream
BGP Data Analysis

Framework

Real-time and

historical BGP data

analysis, detection of

routing anomalies.

Monitoring BGP

announcements and

routing changes

related to the AS.

Experimental Protocols
Protocol for Packet Capture and Initial Analysis with
tcpdump
This protocol outlines the steps for capturing and performing a preliminary analysis of network

traffic from AS1928370 using tcpdump.

Objective: To capture all IP traffic to and from the IP address ranges announced by

AS1928370.
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Materials:

A server or virtual machine with a network interface in promiscuous mode.

tcpdump installed.

A tool to look up IP prefixes for a given AS (e.g., whois command or an online BGP toolkit).

Procedure:

Identify IP Prefixes: Use a BGP toolkit or the whois command to find the IP address prefixes

announced by AS1928370. For example:

Construct tcpdump Filter: Create a tcpdump filter to capture traffic to and from these IP

prefixes. For example, if AS1928370 announces 192.0.2.0/24 and 203.0.113.0/24, the filter

would be:

Start Packet Capture: Run tcpdump with the constructed filter. It is recommended to save the

output to a file for later analysis.

Replace with the network interface you want to monitor (e.g., eth0).

Analyze Captured Data: The captured file (as1928370_traffic.pcap) can be analyzed with

tools like Wireshark for a detailed view of the protocols, conversations, and potential

anomalies.

Protocol for Flow Data Analysis with NetFlow
This protocol describes how to configure a network device to export NetFlow data and analyze

it to understand traffic patterns from AS1928370.

Objective: To collect and analyze aggregated network traffic data (flows) to and from

AS1928370.

Materials:

A router or switch that supports NetFlow.
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A NetFlow collector and analyzer (e.g., ntopng, Elasticsearch with Logstash and Kibana).

Procedure:

Configure NetFlow Export: On your network device, configure NetFlow to export data to your

collector's IP address and port. The specific commands will vary depending on the device

vendor.

Configure NetFlow Collector: Set up your NetFlow collector to receive and store the data

from the network device.

Filter and Analyze Data: Within your NetFlow analyzer, create filters to isolate traffic where

either the source or destination AS is 1928370.

Generate Reports: Use the analyzer to generate reports on:

Total traffic volume (bytes and packets) to and from AS1928370.

Top source and destination IP addresses within AS1928370.

Top protocols and services used.

Traffic trends over time.

Data Presentation
Quantitative data should be summarized in a clear and structured manner to facilitate

comparison and interpretation.

Table 2: Example of Summarized Traffic Volume Data for AS1928370
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Date Direction Total Packets Total Bytes
Average
Packet Size
(Bytes)

2025-12-01 Inbound 1,234,567 1,580,245,760 1280

2025-12-01 Outbound 876,543 946,666,440 1080

2025-12-02 Inbound 1,345,678 1,722,467,840 1280

2025-12-02 Outbound 987,654 1,066,666,320 1080

Table 3: Example of Top 5 Protocols Used by AS1928370

Rank Protocol
Inbound Traffic
(Bytes)

Outbound Traffic
(Bytes)

1 HTTPS (443) 987,654,321 654,321,987

2 HTTP (80) 234,567,890 123,456,789

3 DNS (53) 123,456,789 98,765,432

4 SSH (22) 54,321,987 32,198,765

5 NTP (123) 12,345,678 10,987,654

Visualizations
Diagrams are essential for illustrating complex workflows and relationships in network traffic

analysis.
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Caption: Workflow for monitoring network traffic from a specific AS.

This workflow diagram illustrates the process from data collection to analysis, with a specific

focus on filtering for traffic related to AS1928370. The modular design allows for flexibility in
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tool selection at each stage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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